
Application Notes and Protocols for Unc-CA359
in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Unc-CA359

Cat. No.: B12396089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Unc-CA359 is a potent and selective small molecule inhibitor of the Epidermal Growth Factor

Receptor (EGFR). EGFR is a receptor tyrosine kinase that plays a crucial role in regulating cell

proliferation, survival, and differentiation. Dysregulation of the EGFR signaling pathway is

implicated in the pathogenesis of various cancers, including chordoma. Unc-CA359 exhibits

strong anti-tumor activity and is a valuable tool for investigating the role of EGFR in cancer

biology and for preclinical drug development.

These application notes provide detailed protocols for the use of Unc-CA359 in cell culture,

with a focus on the chordoma cell line U-CH1. The provided methodologies for cell viability and

protein analysis will enable researchers to effectively evaluate the cellular effects of this

compound.
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Parameter Value Reference

IUPAC Name

(E)-2-cyano-3-(3,4-

dihydroxyphenyl)-N-(pyridin-2-

ylmethyl)acrylamide

N/A

CAS Number 2676156-05-9 N/A

Molecular Formula C18H14ClN3O2 N/A

Molecular Weight 339.78 g/mol N/A

Target
Epidermal Growth Factor

Receptor (EGFR)
N/A

IC50 18 nM N/A

Cell Line Information: U-CH1
Parameter Description Reference

Cell Line U-CH1 [1][2]

Organism Homo sapiens (Human)

Tissue Sacrococcygeal Chordoma

Morphology
Mesenchymal-like,

physaliferous cells

Growth Properties Adherent [3]

Doubling Time Approximately 5-7 days [1][3]

Dose-Response Data (Template)
The following table is a template for presenting dose-response data for Unc-CA359 in a

chordoma cell line such as U-CH1.
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Unc-CA359 Concentration (nM) % Cell Viability (Mean ± SD)

0 (Vehicle Control) 100 ± [SD]

1 [Mean] ± [SD]

10 [Mean] ± [SD]

18 (IC50) 50 ± [SD]

50 [Mean] ± [SD]

100 [Mean] ± [SD]

500 [Mean] ± [SD]

1000 [Mean] ± [SD]

Signaling Pathway and Experimental Workflow
EGFR Signaling Pathway Inhibition by Unc-CA359
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Caption: Unc-CA359 inhibits EGFR signaling and downstream pathways.

Experimental Workflow for Evaluating Unc-CA359
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Assays

Start

Culture U-CH1 Chordoma Cells

Treat cells with Unc-CA359
(Dose-response concentrations)

Incubate for desired time
(e.g., 72 hours for viability)

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Western Blot Analysis
(p-EGFR, p-AKT, p-ERK)

Data Analysis

Results:
- IC50 Determination

- Pathway Inhibition Profile

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12396089#unc-ca359-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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